Cas no 2228917-60-8 (4-(1-ethynylcyclopropyl)benzene-1,2-diol)

• Product Name: 4-(1-ethynylcyclopropyl)benzene-1,2-diol
• CAS No: 2228917-60-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 6318342
• PubChem ID: 165666000
• Update Time: 2025-10-29

4-(1-ethynylcyclopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)benzene-1,2-diol
• 2228917-60-8
• EN300-1825430

• Inchi： 1S/C11H10O2/c1-2-11(5-6-11)8-3-4-9(12)10(13)7-8/h1,3-4,7,12-13H,5-6H2
• InChI Key： AXFBQRDPMAKUKN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(C#C)CC1)O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(1-ethynylcyclopropyl)benzene-1,2-diol

Comprehensive Overview of 4-(1-ethynylcyclopropyl)benzene-1,2-diol (CAS No. 2228917-60-8)

4-(1-ethynylcyclopropyl)benzene-1,2-diol (CAS No. 2228917-60-8) is a synthetic organic compound featuring a unique molecular structure that combines a benzene diol moiety with an ethynylcyclopropyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of both hydroxyl groups and an alkyne functionality in its structure makes it a versatile intermediate for further derivatization, particularly in the development of novel bioactive molecules and advanced materials.

The compound's ethynylcyclopropyl group is a notable structural feature, as cyclopropyl rings are known to impart metabolic stability and conformational rigidity to molecules. This property is highly sought after in drug discovery, where researchers aim to optimize pharmacokinetic profiles. Additionally, the benzene-1,2-diol (catechol) moiety is a common pharmacophore found in many natural products and pharmaceuticals, contributing to its relevance in medicinal chemistry. Recent studies have explored its role as a precursor for antioxidants, enzyme inhibitors, and even metal-chelating agents.

In the context of current trends, 4-(1-ethynylcyclopropyl)benzene-1,2-diol aligns with the growing demand for sustainable and efficient synthetic methodologies. Researchers are increasingly interested in "click chemistry" applications, where the alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This has led to its exploration in bioconjugation, polymer chemistry, and the development of targeted drug delivery systems. The compound's potential in green chemistry is also noteworthy, as its derivatives could serve as eco-friendly alternatives in industrial processes.

From an analytical perspective, the characterization of CAS No. 2228917-60-8 involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions has also been a topic of investigation, with findings suggesting optimal storage in inert atmospheres to prevent oxidation of the diol functionality.

The commercial availability of 4-(1-ethynylcyclopropyl)benzene-1,2-diol has expanded its accessibility to researchers worldwide. Suppliers often highlight its use in high-throughput screening libraries and fragment-based drug design. Its molecular weight (190.22 g/mol) and solubility profile (moderate in polar organic solvents) further enhance its utility in diverse experimental setups. As interest in small-molecule probes grows, this compound is poised to play a pivotal role in elucidating biological pathways and designing next-generation therapeutics.

Looking ahead, the scientific community anticipates broader applications of CAS No. 2228917-60-8 in areas such as agrochemicals, where its structural motifs could inspire new crop protection agents. Its compatibility with modern synthetic tools like flow chemistry and photoredox catalysis also opens doors to innovative manufacturing approaches. With ongoing advancements in computational chemistry, researchers are leveraging in silico models to predict its reactivity and optimize its derivatives for specific applications.

In summary, 4-(1-ethynylcyclopropyl)benzene-1,2-diol represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted properties address contemporary challenges in drug development, material innovation, and sustainable synthesis. As research continues to uncover its full potential, this compound is expected to remain a valuable asset in the toolkit of chemists and life scientists alike.